Cas no 1806844-17-6 (Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate)

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is a fluorinated pyridine derivative with a versatile structure, combining amino, hydroxyl, and difluoromethyl functional groups. Its unique substitution pattern makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylate ester and hydroxyl groups offer reactivity for further derivatization. This compound is well-suited for applications requiring selective functionalization or as a building block in heterocyclic chemistry. High purity and consistent quality ensure reliable performance in research and industrial processes.

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate structure

1806844-17-6 structure

Product Name:Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

CAS No:1806844-17-6

MF:C₈H₈F₂N₂O₃

MW:218.157528877258

CID:4916277

Update Time:2025-06-13

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
- Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
- Inchi： 1S/C8H8F2N2O3/c1-15-8(14)6-5(11)3(7(9)10)2-4(13)12-6/h2,7H,11H2,1H3,(H,12,13)
- InChI Key： GWYRYSFGAYTUQQ-UHFFFAOYSA-N
- SMILES： FC(C1=CC(NC(C(=O)OC)=C1N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 374
XLogP3: 0
Topological Polar Surface Area: 81.4

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006021-500mg	Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate	1806844-17-6	97%	500mg	1,078.00 USD	2021-06-09
Alichem	A024006021-1g	Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate	1806844-17-6	97%	1g	1,747.20 USD	2021-06-09

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

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5. Always a matter of interpretation: inferring student knowledge and understanding from research data

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Additional information on Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

Comprehensive Overview of Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1806844-17-6)

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1806844-17-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a hydroxypyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The compound’s pyridine-2-carboxylate scaffold is a key motif in medicinal chemistry, often associated with drug discovery and biocatalysis. Recent studies highlight its applicability in designing small-molecule therapeutics, particularly for targeting metabolic disorders and infectious diseases. With the rise of AI-driven drug design, compounds like Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate are gaining traction as they enable rapid molecular optimization and high-throughput screening.

In agrochemical applications, the difluoromethyl moiety enhances the compound’s bioactivity, making it a candidate for developing next-generation pesticides and herbicides. This aligns with global trends toward sustainable agriculture and reduced environmental impact. The compound’s hydroxypyridine group also contributes to its stability and solubility, critical factors for formulation efficiency.

From a synthetic perspective, CAS No. 1806844-17-6 is often explored for its regioselective functionalization potential. Chemists leverage its amino and hydroxy groups for selective derivatization, enabling the creation of diverse heterocyclic libraries. Such libraries are invaluable for structure-activity relationship (SAR) studies, a cornerstone of modern pharmacology.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is essential to ensure workplace safety. Its biodegradability and low toxicity profile make it an attractive option for green chemistry initiatives, resonating with the industry’s shift toward eco-friendly synthesis.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1806844-17-6) represents a versatile building block in both pharmaceutical and agrochemical research. Its structural features and functional groups offer broad utility, addressing contemporary challenges in drug development and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in innovative applications.